2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide

• IUPAC Name: 2,5-dichloro-N-[4-(dimethylamino)but-2-ynyl]benzamide
• InChI: InChI=1S/C13H14Cl2N2O/c1-17(2)8-4-3-7-16-13(18)11-9-10(14)5-6-12(11)15/h5-6,9H,7-8H2,1-2H3,(H,16,18)
• InChI Key: GCBSNTMQIYQAKM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC#CCNC(=O)C1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C13H14Cl2N2O
• Molecular Weight: 285.17 g/mol

Description

2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide, also known as DCB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

Target of Action

It is known that similar compounds with an indole nucleus bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

Compounds with similar structures have been found to interact with their targets, leading to a variety of biological activities .

Biochemical Pathways

Indole derivatives, which share a similar structure, are known to affect a variety of biological pathways .

Result of Action

Similar compounds have been found to exhibit a range of biological activities .

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide has a number of advantages for use in lab experiments. It is stable and easy to handle, and it can be easily synthesized in large quantities. However, 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide also has some limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are many potential future directions for research on 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide. One area of interest is the development of new drugs based on 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide, particularly for the treatment of cancer and neurological disorders. Another area of interest is the study of the mechanism of action of 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide, which could lead to a better understanding of its effects on cellular processes. Finally, further research is needed to explore the potential applications of 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide in other areas, such as agriculture and environmental science.
Conclusion
In conclusion, 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide is a promising compound with a wide range of potential applications in scientific research. Its synthesis method is well-established, and it has been shown to have antibacterial, antiviral, and anticancer properties, as well as neuroprotective effects. Despite its potential advantages, 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide also has some limitations, and further research is needed to fully understand its mechanism of action and explore its potential applications in other areas.

Synthesis Methods

2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide can be synthesized through a multistep process that involves the reaction of 2,5-dichlorobenzoic acid with N,N-dimethylpropargylamine in the presence of a coupling reagent. The resulting intermediate is then treated with thionyl chloride to form the final product, 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide.

Scientific Research Applications

2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide has been studied extensively for its potential applications in various areas of scientific research. It has been found to have antibacterial, antiviral, and anticancer properties, making it a promising candidate for the development of new drugs. In addition, 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide has been shown to be effective in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.